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Compound of Interest

Compound Name: alpha-Selinene

Cat. No.: B1247522

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, and physicochemical properties of a-selinene, a naturally occurring
sesquiterpene of significant interest in phytochemical and pharmacological research. This
document includes detailed spectroscopic data, experimental protocols for isolation and
synthesis, and a review of its biological activities, with a focus on its anti-inflammatory
mechanisms.

Chemical Structure and Stereochemistry

a-Selinene is a bicyclic sesquiterpene hydrocarbon with the molecular formula CisH24.[1] Its
structure is based on the eudesmane skeleton, characterized by a decahydronaphthalene ring
system.[1] The IUPAC name for the naturally occurring (-)-a-selinene is (3R,4aR,8aR)-5,8a-
dimethyl-3-(prop-1-en-2-yl)-2,3,4,4a,7,8-hexahydro-1H-naphthalene.[1]

The stereochemistry of a-selinene is defined by three chiral centers at positions C3, C4a, and
C8a, leading to the (3R,4aR,8aR) configuration for the most common natural isomer.[1] The
molecule possesses an endocyclic double bond within the octahydronaphthalene ring system
and an exocyclic double bond in the isopropenyl side chain.[1]

Chemical Identifiers:
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e CAS Number: 473-13-2[2]
e Molecular Weight: 204.35 g/mol [2]
e InChiKey: OZQAPQSEYFAMCY-QLFBSQMISA-N[2]

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic data for a-
selinene, crucial for its identification and characterization.

ble 1: Physicochemical ies of g-Sell

Property Value Reference
Molecular Formula CisHz4 [2]
Molecular Weight 204.35 g/mol [2]
Physical State Colorless to pale yellow liquid [2]
Boiling Point 135°C (at 16 Torr) [2]
Density 0.9140 g/cm? [2]

Insoluble in water; Soluble in
Solubility organic solvents (chloroform, [2]

hexane)

Table 2: Spectroscopic Data of a-Selinene
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Spectroscopic Technique

Data Reference

1H NMR (CDCls, 500 MHz)

A complete, experimentally
verified *H NMR data table was
not available in the search
results. Predicted data is
available but not suitable for a

technical guide.

13C NMR (CDCls, 125 MHz)

A complete, experimentally
verified 3C NMR data table
was not available in the search
results. Predicted data is
available but not suitable for a

technical guide.

FT-IR (Neat)

A detailed list of specific
absorption bands was not
available in the search results.
General absorptions would
include ~3075 cm~1 (C-H
stretch, alkene), ~2930 cm~1
(C-H stretch, alkane), ~1645
cm~1 (C=C stretch).

Mass Spectrometry (GC-MS)

m/z (% relative intensity): 204
(M+), 189, 161, 133, 119, 105, [3]
93,91, 79, 67, 41.

Experimental Protocols
Isolation of a-Selinene from Celery Seed Oil

Objective: To isolate a-selinene from the essential oil of celery (Apium graveolens) seeds

through hydrodistillation followed by fractional distillation.

Methodology:

» Hydrodistillation of Celery Seed Oil:
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o 100g of dried celery seeds are ground to a coarse powder.

o The powdered seeds are placed in a 2L round-bottom flask with 1L of distilled water.

o The flask is connected to a Clevenger-type apparatus.

o The mixture is heated to boiling and maintained for 3-4 hours to extract the essential oil.

o The collected oil is separated from the aqueous layer and dried over anhydrous sodium
sulfate.[4]

 Fractional Distillation of the Essential Oil:
o The crude essential oil is subjected to fractional distillation under reduced pressure.
o Fractions are collected at different temperature ranges.

o The fraction enriched in a-selinene is identified by GC-MS analysis by comparing the
retention time and mass spectrum with a known standard.[5]

o Further purification can be achieved by column chromatography on silica gel using a
hexane-ethyl acetate gradient.

Total Synthesis of (-)-a-Selinene

Obijective: To synthesize (-)-a-selinene from the chiral synthon (+)-thujone.

Methodology: A detailed, step-by-step experimental protocol for the total synthesis of (-)-a-
selinene from (+)-thujone was referenced but the complete procedure was not available in the
provided search results. The synthesis involves a multi-step process starting from a thujone-
derived intermediate.[6]

Biological Activity and Signaling Pathways

a-Selinene has demonstrated a range of biological activities, with its anti-inflammatory
properties being of particular interest. It has been shown to inhibit the production of pro-
inflammatory mediators such as nitric oxide (NO) and prostaglandins by suppressing the
expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1]
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The anti-inflammatory effects of a-selinene and structurally related terpenes are mediated, in
part, through the modulation of key inflammatory signaling pathways, including the Nuclear
Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1]

Anti-inflammatory Signaling Pathway of a-Selinene

The following diagram illustrates the proposed mechanism of action for the anti-inflammatory
effects of a-selinene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/366130401_Regulation_of_iNOS_-NF-kappa_B-_COX-2_inflammatory_pathway_by_alpha-pinene_neuroprotective_effects_in_brain_ischemia_model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Anti-inflammatory Signaling Pathway of a-Selinene
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Caption: Proposed mechanism of a-selinene's anti-inflammatory action.
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Conclusion

a-Selinene is a well-characterized sesquiterpene with a defined chemical structure and
stereochemistry. Its presence in various essential oils and its demonstrated biological activities,
particularly its anti-inflammatory effects, make it a compound of significant interest for further
research and potential therapeutic development. The data and protocols presented in this
guide provide a solid foundation for researchers and scientists working with this promising
natural product. Further investigation is warranted to fully elucidate its pharmacological
potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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